Cas no 933674-90-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 933674-90-9
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD04972922
• CID: 1980841
• PubChem ID: 22091297
• Update Time: 2025-11-02

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD04972922
• Inchi： 1S/C9H6F4O2/c1-5-3-2-4-6-7(5)15-9(12,13)8(10,11)14-6/h2-4H,1H3
• InChI Key： CMFQGPFMRRJJKW-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(C)=C2OC(F)(F)C1(F)F

Computed Properties

• Exact Mass: 222.03039208g/mol
• Monoisotopic Mass: 222.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on INDEX NAME NOT YET ASSIGNED

Exploring the Potential of INDEX NAME NOT YET ASSIGNED (CAS No. 933674-90-9): A Comprehensive Overview

The chemical compound with CAS No. 933674-90-9, currently designated as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in the scientific and industrial communities. This unique identifier highlights the compound's emerging status, as researchers continue to explore its properties and potential applications. The absence of an official name underscores the novelty of this substance, making it a subject of growing interest in various fields.

In recent years, the demand for innovative chemical solutions has surged, driven by advancements in pharmaceuticals, materials science, and sustainable technologies. INDEX NAME NOT YET ASSIGNED fits into this narrative as a promising candidate for future applications. Its molecular structure and reactivity profile suggest potential uses in drug development, specialty chemicals, and advanced materials. Researchers are particularly intrigued by its unique properties, which could address some of the most pressing challenges in modern chemistry.

One of the key areas of interest for CAS No. 933674-90-9 is its potential role in pharmaceutical research. With the global pharmaceutical industry constantly seeking new active ingredients, this compound's structural features make it a compelling subject for further study. Early investigations indicate possible bioactivity, though extensive testing is required to confirm its efficacy and safety. The lack of an assigned name reflects the early stage of development, but the compound's trajectory suggests it could become a valuable asset in drug discovery pipelines.

Beyond pharmaceuticals, INDEX NAME NOT YET ASSIGNED may also find applications in materials science. Its chemical stability and compatibility with various substrates make it a candidate for use in coatings, adhesives, and specialty polymers. As industries increasingly prioritize sustainability, the compound's potential for enabling greener manufacturing processes adds to its appeal. Researchers are exploring ways to integrate it into eco-friendly material formulations, aligning with global trends toward reduced environmental impact.

The market dynamics surrounding CAS No. 933674-90-9 are still evolving, but early indicators suggest strong commercial potential. Specialty chemical manufacturers are monitoring developments closely, anticipating opportunities to incorporate this compound into high-value products. Its versatility and novelty position it well for niche applications where performance and innovation are critical. As more data becomes available, the compound is expected to attract further investment and research interest.

From a regulatory perspective, INDEX NAME NOT YET ASSIGNED presents an interesting case. Without an official name, its classification and handling guidelines remain under review. However, preliminary assessments indicate that it falls outside restricted categories, making it accessible for research and development purposes. This regulatory status facilitates ongoing studies while ensuring compliance with safety standards. As understanding of the compound deepens, appropriate guidelines will likely be established to govern its use.

The scientific community's approach to studying CAS No. 933674-90-9 reflects modern research methodologies. Advanced analytical techniques, including spectroscopy and computational modeling, are being employed to characterize its properties thoroughly. These efforts aim to unlock the compound's full potential while addressing any safety considerations. Collaborative research initiatives are particularly valuable in this context, bringing together expertise from academia and industry to accelerate progress.

Looking ahead, the trajectory of INDEX NAME NOT YET ASSIGNED appears promising. As research continues, we can expect to see more definitive applications emerge across multiple industries. The compound's unique characteristics position it as a potential game-changer in several technological domains. For now, the scientific community remains focused on unraveling its mysteries, with the expectation that future findings will justify the current level of interest and investment.

For researchers and industry professionals seeking innovative chemical solutions, CAS No. 933674-90-9 represents an exciting opportunity. Its undefined status offers a blank canvas for exploration, while early indicators suggest substantial practical value. As the compound moves through development phases, stakeholders across multiple sectors will be watching closely, ready to capitalize on its potential applications. The journey of this yet-to-be-named compound serves as a reminder of chemistry's endless possibilities for innovation and discovery.